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Compound of Interest

Compound Name: Zuranolone

Cat. No.: B1405386

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of investigational compounds like Zuranolone is a critical component of
laboratory safety and environmental responsibility. Adherence to proper disposal protocols
minimizes risks to personnel and prevents environmental contamination. This guide provides
essential safety and logistical information for the proper disposal of Zuranolone.

Regulatory Compliance

The disposal of Zuranolone, as with any pharmaceutical waste, is governed by a multi-layered
regulatory framework. In the United States, this includes regulations from the Environmental
Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[1][2] Zuranolone is
classified as a Schedule IV controlled substance, meaning its disposal is subject to DEA
regulations.[3] It is imperative to dispose of Zuranolone in accordance with all applicable
federal, state, and local regulations.[4]

Hazard and Safety Information

Zuranolone presents several hazards that must be considered during handling and disposal. It
is harmful if swallowed and is classified as very toxic to aquatic life with long-lasting effects.[5]
Personal protective equipment (PPE), including gloves, and eye/face protection, should be
worn when handling Zuranolone to avoid contact with skin and eyes.[6]
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Hazard Classification Description Precautionary Statements

P264: Wash skin thoroughly
after handling.[5] P270: Do not
eat, drink or smoke when using

) this product.[5] P301 + P312:

o Category 4, Harmful if
Acute Oral Toxicity IF SWALLOWED: Call a
swallowed.[5]

POISON CENTER or
doctor/physician if you feel
unwell.[5] P330: Rinse mouth.

[5]

_ P273: Avoid release to the
) o Category 1, Very toxic to )
Acute Aquatic Toxicity o environment.[5] P391: Collect
aquatic life.[5]

spillage.[5]
Category 1, Very toxic to P273: Avoid release to the
Chronic Aquatic Toxicity aquatic life with long lasting environment.[5] P391: Collect
effects.[5] spillage.[5]

Disposal Procedures for a Laboratory Setting

The following step-by-step guidance is intended for research and development professionals
for the disposal of Zuranolone waste, including pure compound, contaminated materials, and

solutions.
Step 1: Waste Characterization

« |dentify the Waste Stream: Determine if the waste is pure Zuranolone, a diluted solution, or

contaminated labware (e.g., vials, pipette tips, gloves).

o Hazard Assessment: Based on the Safety Data Sheet (SDS), Zuranolone is hazardous due
to its toxicity.[5] Any material contaminated with Zuranolone should be treated as hazardous

waste.

Step 2: Segregation and Collection
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o Dedicated Waste Container: Use a dedicated, clearly labeled, and sealed container for all
Zuranolone waste. The container should be compatible with the chemical properties of
Zuranolone and any solvents used.

e Segregation: Do not mix Zuranolone waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.
Incompatible materials include strong acids/alkalis and strong oxidizing/reducing agents.[4]

[5]
Step 3: Disposal Pathway

o Contact EHS: Your institution's EHS department is the primary resource for guidance on
proper disposal procedures. They will provide information on the approved waste
management vendors and specific institutional protocols.

o Approved Waste Disposal Plant: The recommended disposal method is through an approved
waste disposal plant, typically via incineration by a licensed hazardous waste management
company.[6][7]

e Avoid Sewer Disposal: Do not dispose of Zuranolone down the drain.[1][8] This practice is
prohibited for hazardous waste pharmaceuticals and can lead to environmental
contamination.[8][9]

Step 4: Documentation

e Maintain Records: Keep accurate records of the amount of Zuranolone waste generated
and the date of disposal. This is particularly important for controlled substances.

» Manifesting: For off-site transportation and disposal, a hazardous waste manifest will be
required to track the waste from its point of generation to its final disposal facility.[9]

Decontamination Procedures

o Spills: In the event of a spill, prevent further leakage if safe to do so. Absorb the spill with an
inert material and place it into a suitable, labeled disposal container.[6] Consult local
regulations for disposal of spill cleanup materials.[6]
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« Contaminated Surfaces and Glassware: Decontaminate surfaces and non-disposable
glassware according to your laboratory's standard operating procedures for hazardous
compounds. The cleaning materials and rinsate should be collected as hazardous waste.

Zuranolone Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Zuranolone in a laboratory setting.

Zuranolone Waste Generated

Characterize Waste

(Pure compound, solution, contaminated material)

Segregate into Dedicated
Labeled Hazardous Waste Container

Contact Environmental Health & Safety (EHS)

Arrange Pickup by

Approved Hazardous Waste Vendor

Complete Waste Manifest
& Maintain Disposal Records

Disposal Complete
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Caption: Logical workflow for the proper disposal of Zuranolone waste in a laboratory.

By adhering to these procedures, researchers and drug development professionals can ensure
the safe handling and disposal of Zuranolone, fostering a culture of safety and environmental
stewardship within their institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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